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A Comprehensive Review and Comparison of
Calcium Diiodide Properties
An in-depth guide to the physicochemical properties of calcium diiodide, with a focus on its

tetrahydrate form. This document serves as a resource for researchers, scientists, and

professionals in drug development by comparing the reported properties of anhydrous calcium

diiodide and its hydrated counterpart, providing detailed experimental methodologies, and

illustrating key processes.

Calcium diiodide (CaI₂) is an ionic compound with significant applications in photography, as a

source of iodine in animal feed, and in chemical synthesis.[1] It is commonly available in its

anhydrous (CaI₂) and hydrated forms, with calcium diiodide tetrahydrate (CaI₂·4H₂O) being a

notable variant. This compound is a colorless, deliquescent solid that is highly soluble in water.

[1] Due to its hygroscopic nature, it readily absorbs moisture from the air and is also sensitive

to light and carbon dioxide, which can cause the liberation of iodine, giving impure samples a

yellowish tint.[1][2]

Data Presentation: Physicochemical Properties
Reported quantitative data for calcium diiodide is predominantly for its anhydrous form. Data

specifically for the tetrahydrate is limited, particularly concerning its thermal behavior before

dehydration. The following tables summarize the available data for both forms.

Table 1: Reported Properties of Anhydrous Calcium Diiodide (CaI₂)
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Property Value Source(s)

Molecular Formula CaI₂ [1]

Molar Mass 293.89 g/mol [3][4]

Appearance White to pale-yellow solid [3]

Melting Point 779 °C [1]

Boiling Point 1100 °C [1]

Density 3.956 g/cm³ [1]

Crystal System Trigonal (Rhombohedral) [1][5]

Space Group P-3m1 [1][5]

Table 2: Reported Properties of Calcium Diiodide Tetrahydrate (CaI₂·4H₂O)

Property Value Source(s)

Molecular Formula CaI₂·4H₂O (CaH₈I₂O₄) [2][6]

Molar Mass 365.95 g/mol [1][6]

Appearance
White to off-white to tan

crystals/powder
[6]

CAS Number 13640-62-5 [1]

Stability
Hygroscopic, light sensitive,

absorbs CO₂
[2]

Note: The melting point of the tetrahydrate corresponds to the dehydration to the anhydrous

form followed by the melting of the anhydrous salt.[3]

Experimental Protocols
Detailed methodologies are crucial for the accurate determination and reproduction of

physicochemical data. Below are protocols for the synthesis and characterization of calcium

diiodide and its hydrates.
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Synthesis of Calcium Iodide Hydrates
The formation of calcium iodide hydrates is typically achieved through the reaction of a calcium

salt with hydroiodic acid.

Objective: To synthesize calcium iodide hydrate from calcium carbonate and hydroiodic acid.

Materials:

Calcium Carbonate (CaCO₃)

Hydroiodic Acid (HI)

Deionized Water

Calcium Hydroxide (Ca(OH)₂) (for pH adjustment)

Glass reaction vessel, filtration apparatus, crystallizing dish

Procedure:

Reaction: Calcium carbonate is gradually added to a solution of hydroiodic acid in a well-

ventilated fume hood. The reaction proceeds according to the equation: CaCO₃ + 2HI →

CaI₂ + H₂O + CO₂[1]

Neutralization & Filtration: The resulting solution is tested for acidity. If acidic, a small amount

of calcium hydroxide is added to neutralize any excess acid. The solution is then filtered to

remove any unreacted solids or impurities.

Crystallization: The clear filtrate is transferred to a crystallizing dish. The solution is

concentrated by gentle heating to promote saturation.

Hydrate Formation: The saturated solution is then cooled to a specific temperature range to

induce the crystallization of the desired hydrate (e.g., tetrahydrate). The precise temperature

control is critical for obtaining a specific hydrate form, as various hydrates of calcium iodide

(such as 6.5-hydrate, 7-hydrate, and 8-hydrate) can form.[7]

Isolation: The formed crystals are isolated from the mother liquor by filtration.
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Characterization Methods
1. Crystal Structure Determination by X-ray Diffraction (XRD)

Objective: To determine the crystal system, space group, and lattice parameters of the calcium

iodide hydrate.

Methodology:

A suitable single crystal of the synthesized calcium iodide hydrate is selected and mounted

on a goniometer head.

The crystal is placed in an X-ray diffractometer. For hydrated and potentially unstable

crystals, data collection is often performed at low temperatures (e.g., 100 K) using a cryo-

system to minimize thermal motion and prevent water loss.

The diffractometer subjects the crystal to a monochromatic X-ray beam, and the diffraction

pattern is recorded on a detector as the crystal is rotated.

The collected data is processed to determine the unit cell dimensions and space group. The

crystal structure is then solved and refined using specialized software (e.g., SHELX). This

analysis reveals the precise arrangement of Ca²⁺ ions, I⁻ ions, and water molecules in the

crystal lattice.[7]

2. Thermal Analysis by Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC)

Objective: To study the thermal stability and dehydration process of calcium diiodide

tetrahydrate.

Methodology:

A small, precisely weighed sample of calcium diiodide tetrahydrate is placed in a crucible

(e.g., alumina or platinum).

The crucible is placed in a TGA-DSC instrument.
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The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

TGA: The instrument continuously measures the mass of the sample as a function of

temperature. A loss in mass corresponds to the release of water molecules (dehydration).

The TGA curve allows for the quantification of water molecules lost at each step.

DSC: The instrument simultaneously measures the heat flow into or out of the sample

relative to a reference. Endothermic peaks on the DSC curve typically correspond to

dehydration and melting events, while exothermic peaks can indicate crystallization or

decomposition.

The combined data provides a detailed profile of the thermal decomposition pathway,

including the temperatures at which dehydration occurs and the associated energy changes.

Mandatory Visualizations
The following diagrams illustrate the synthesis workflow and the logical pathway for the thermal

decomposition of calcium diiodide tetrahydrate.

Caption: Workflow for the synthesis of calcium diiodide hydrates.

Caption: Logical pathway for the thermal decomposition of CaI₂·4H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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